Cas no 162753-53-9 (2-Pyrrolidinone,1-acetyl-4-mercapto-, (S)- (9CI))

2-Pyrrolidinone,1-acetyl-4-mercapto-, (S)- (9CI) structure
162753-53-9 structure
Product Name:2-Pyrrolidinone,1-acetyl-4-mercapto-, (S)- (9CI)
CAS No:162753-53-9
MF:C6H9NO2S
MW:159.206160306931
CID:110045
PubChem ID:45086156
Update Time:2025-04-18

2-Pyrrolidinone,1-acetyl-4-mercapto-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinone,1-acetyl-4-mercapto-, (S)- (9CI)
    • 162753-53-9
    • (S)-1-Acetyl-4-mercaptopyrrolidin-2-one
    • 2-Pyrrolidinone, 1-acetyl-4-mercapto-, (S)- (9CI)
    • Inchi: 1S/C6H9NO2S/c1-4(8)7-3-5(10)2-6(7)9/h5,10H,2-3H2,1H3/t5-/m0/s1
    • InChI Key: GVOBHRGIDFSZDF-YFKPBYRVSA-N
    • SMILES: S[C@H]1CC(N(C(C)=O)C1)=O

Computed Properties

  • Exact Mass: 159.03547
  • Monoisotopic Mass: 159.03539970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 38.4Ų

Experimental Properties

  • PSA: 37.38
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd